Cas no 62111-49-3 (Hexadecenedioic acid)

• Product Name: Hexadecenedioic acid
• CAS No: 62111-49-3
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 457729
• PubChem ID: 53939436
• Update Time: 2025-04-19

Hexadecenedioic acid Chemical and Physical Properties

Names and Identifiers

• Hexadecenedioic acid
• hexadec-2-enedioic acid
• 1,16-hexadecenedioic acid
• 62111-49-3
• DTXSID40707824

• Inchi： 1S/C16H28O4/c17-15(18)13-11-9-7-5-3-1-2-4-6-8-10-12-14-16(19)20/h11,13H,1-10,12,14H2,(H,17,18)(H,19,20)
• InChI Key： IWTMSCUHCJHPPR-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCC=CC(=O)O)=O

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6